![molecular formula C12H16F3N3O2 B15510515 4-Trifluoromethyl-1,4,6,7-tetrahydro-imidazo[4,5-C]pyridine-5-carboxylic acid tert-butyl ester](/img/structure/B15510515.png)
4-Trifluoromethyl-1,4,6,7-tetrahydro-imidazo[4,5-C]pyridine-5-carboxylic acid tert-butyl ester
Description
This compound belongs to the imidazo[4,5-c]pyridine class, characterized by a bicyclic structure combining imidazole and pyridine rings. The tert-butyl ester group at the 5-position enhances stability and solubility, while the trifluoromethyl (CF₃) substituent at the 4-position contributes to unique electronic and steric properties. Such derivatives are often explored as intermediates in pharmaceutical synthesis, leveraging the CF₃ group’s role as a bioisostere to improve metabolic stability and target binding .
Properties
Molecular Formula |
C12H16F3N3O2 |
|---|---|
Molecular Weight |
291.27 g/mol |
IUPAC Name |
tert-butyl 4-(trifluoromethyl)-1,4,6,7-tetrahydroimidazo[4,5-c]pyridine-5-carboxylate |
InChI |
InChI=1S/C12H16F3N3O2/c1-11(2,3)20-10(19)18-5-4-7-8(17-6-16-7)9(18)12(13,14)15/h6,9H,4-5H2,1-3H3,(H,16,17) |
InChI Key |
RARLAQNIDVSGTQ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2=C(C1C(F)(F)F)N=CN2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Substituent Variations in Imidazo[4,5-c]pyridine Derivatives
Key structural analogs differ primarily in substituents at the 3- and 4-positions of the imidazo-pyridine core:
Key Observations :
- The trifluoromethyl group in the target compound enhances lipophilicity (logP ~2.5–3.0 estimated) compared to hydroxymethyl analogs (logP ~1.0–1.5) .
- Electron-withdrawing effects : The CF₃ group increases the electrophilicity of adjacent positions, influencing reactivity in nucleophilic substitutions or cross-coupling reactions .
Q & A
Basic: What are the recommended safety protocols for handling and storing this compound?
Answer:
- Personal Protective Equipment (PPE):
- Storage:
- Store in a cool, dry, well-ventilated area away from incompatible substances (e.g., strong acids/bases). Ensure containers are tightly sealed to avoid moisture ingress .
- Spill Management:
Basic: What are the key steps and analytical methods for synthesizing and purifying this compound?
Answer:
- Synthesis Steps:
- Deprotection: Use trifluoroacetic acid (TFA) in dichloromethane (DCM) at controlled temperatures (e.g., 5°C for 2 hours) to remove tert-butyl ester groups, as demonstrated in analogous imidazo[4,5-c]pyridine derivatives .
- Cyclization: Optimize pH and temperature to prevent side reactions, especially with reactive trifluoromethyl groups .
- Purification & Analysis:
Advanced: How can reaction conditions be optimized to minimize side reactions during synthesis?
Answer:
- Temperature Control: Maintain low temperatures (e.g., 0–5°C) during deprotection to avoid decomposition of the imidazo[4,5-c]pyridine core .
- Solvent Selection: Use aprotic solvents (e.g., DCM) to stabilize intermediates. Avoid protic solvents that may hydrolyze the ester group prematurely .
- Catalytic Additives: Introduce mild bases (e.g., DMAP) to enhance reaction specificity in coupling steps, as seen in related spirocyclic imidazo-pyridine syntheses .
Advanced: What is the hypothesized biological activity of this compound, and how can it be validated?
Answer:
- Mechanistic Insights:
- The trifluoromethyl group and imidazo-pyridine core suggest potential interactions with neurological targets (e.g., GABA receptors or kinases) .
- In Silico Modeling: Perform docking studies with receptors (e.g., serotonin 5-HT₃) to predict binding affinity.
- Validation Methods:
- Enzyme Assays: Test inhibitory activity against target enzymes (e.g., acetylcholinesterase) using fluorometric assays.
- Cell-Based Studies: Evaluate cytotoxicity and receptor modulation in neuronal cell lines .
Basic: How stable is this compound under varying storage and experimental conditions?
Answer:
- Thermal Stability: Stable at room temperature when protected from light and moisture. Decomposition occurs above 100°C, as observed in analogous tert-butyl esters .
- pH Sensitivity: Avoid strongly acidic/basic conditions (pH <2 or >10), which hydrolyze the ester group. Use buffered solutions (pH 6–8) for in vitro studies .
Advanced: How can researchers address contradictory data regarding the compound’s toxicity or reactivity?
Answer:
- Data Reconciliation:
- Case Example: While acute oral toxicity is classified as Category 4 (H302), lack of carcinogenicity data (IARC/ACGIH) necessitates further chronic exposure studies .
Advanced: What advanced analytical techniques are critical for characterizing this compound’s structure and purity?
Answer:
- Structural Elucidation:
- Purity Assessment:
- LC-MS/MS: Detect trace impurities (<0.1%) and quantify degradation products .
- Elemental Analysis: Validate empirical formula accuracy, especially for fluorine content .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
